2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide

• IUPAC Name: 2-morpholin-4-yl-N-[4-[(2-phenoxyacetyl)amino]phenyl]acetamide
• InChI: InChI=1S/C20H23N3O4/c24-19(14-23-10-12-26-13-11-23)21-16-6-8-17(9-7-16)22-20(25)15-27-18-4-2-1-3-5-18/h1-9H,10-15H2,(H,21,24)(H,22,25)
• InChI Key: RCJRMOOXRMJVFZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)NC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide, also known as MPAPA, is a chemical compound that has been widely studied for its potential therapeutic applications. MPAPA belongs to the class of compounds called phenylacetamides, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In

Mechanism of Action

The exact mechanism of action of 2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide is not fully understood, but it is believed to act on multiple targets in the central nervous system. It has been shown to modulate the activity of several neurotransmitter systems, including the cholinergic, dopaminergic, and glutamatergic systems. Additionally, 2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, 2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide has been shown to have a protective effect on the liver, making it a potential treatment for liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide in lab experiments is its relatively low toxicity, making it a safer alternative to other compounds with similar biological activity. However, one limitation is that its mechanism of action is not fully understood, which may make it more difficult to design experiments to test its therapeutic potential.

Future Directions

There are several potential future directions for research on 2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases, particularly Alzheimer's and Parkinson's disease. Additionally, there is interest in exploring its potential as a treatment for epilepsy and liver disease. Further research is also needed to fully understand its mechanism of action and to identify any potential side effects.

Scientific Research Applications

2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 2-(4-morpholinyl)-N-{4-[(phenoxyacetyl)amino]phenyl}acetamide has been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.